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Compound of Interest

Compound Name: Dibromomethane

Cat. No.: B042720 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Dibromomethane (also known as methylene bromide).

Adherence to these procedures is critical to minimize risks and ensure operational integrity.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when working with Dibromomethane. The following

table summarizes the required equipment, drawing on safety data for Dibromomethane and

structurally similar halogenated hydrocarbons.
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PPE Category Recommended Equipment Specifications & Notes

Eye and Face Protection
Chemical safety goggles and a

full-face shield

Must be worn to protect

against splashes and vapors.

[1][2]

Hand Protection Chemically resistant gloves

Viton® or Butyl rubber are

recommended. While specific

breakthrough time data for

Dibromomethane is limited,

data for the structurally similar

Dibromoethane suggests that

nitrile and neoprene gloves

may offer limited protection

and should be used only for

short-duration tasks with no

direct contact. Double gloving

is recommended for added

protection.[3] Gloves should be

inspected before each use and

replaced immediately if

contaminated or damaged.

Body Protection
Chemically resistant lab coat,

apron, or coveralls

Worn over long-sleeved

clothing and long pants. For

larger quantities or situations

with a high risk of splashing, a

chemical-resistant apron or

coveralls should be worn.[1]

Closed-toe shoes are

mandatory.

Respiratory Protection NIOSH-approved respirator

with an organic vapor cartridge

All handling of

Dibromomethane should be

conducted in a certified

chemical fume hood.[1][2] If

there is a risk of exceeding

exposure limits, a properly
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fitted NIOSH-approved

respirator is necessary.

Operational and Disposal Plans
Handling:

Always work within a certified chemical fume hood to minimize inhalation exposure.[1][2]

Avoid direct contact with skin, eyes, and clothing.[4]

Use the smallest quantity of Dibromomethane necessary for the experiment.

Wash hands thoroughly with soap and water after handling.[4]

Ensure that an eyewash station and safety shower are readily accessible.[2]

Storage:

Store Dibromomethane in a tightly closed, original container in a cool, dry, and well-

ventilated area.[2]

Keep it away from incompatible materials such as strong oxidizing agents, strong bases, and

metals.[1]

Store in a locked cabinet or other secure area to restrict access.

Disposal:

All Dibromomethane waste, including contaminated consumables and PPE, must be

collected in a designated, labeled, and sealed container for halogenated waste.

The waste container must be clearly labeled as "Hazardous Waste" and include the chemical

name "Dibromomethane."

Store the waste container in a designated hazardous waste accumulation area.
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Arrange for disposal through your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor. Do not dispose of

Dibromomethane down the drain.

Experimental Protocol: Representative
Cyclopropanation Reaction
The following is a representative protocol for a cyclopropanation reaction using a

dihalomethane, illustrating a common application for compounds like Dibromomethane. This

specific protocol utilizes Dibromoiodomethane, a structurally and functionally similar reagent.

Synthesis of 1,1-dibromo-2-phenylcyclopropane:

Materials:

Styrene

Dibromoiodomethane

Dichloromethane

Tetrabutylammonium bromide (phase-transfer catalyst)

50% aqueous sodium hydroxide

Water

Diethyl ether

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Celite

Procedure:
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To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add

styrene (1.0 equivalent), Dibromoiodomethane (1.5 equivalents), and dichloromethane (20

mL).[5]

Add the phase-transfer catalyst, tetrabutylammonium bromide (0.05 equivalents).[5]

With vigorous stirring, slowly add 50% aqueous sodium hydroxide (10 mL) to the mixture.

The reaction is exothermic; maintain the temperature at or below 40°C using a water bath.[5]

Stir the reaction mixture vigorously for 4-6 hours.[5]

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).[5]

Upon completion, dilute the reaction mixture with water (20 mL) and diethyl ether (20 mL).[5]

Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 20 mL).[5]

Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium

sulfate.[5]

Filter the solution through a pad of Celite and concentrate the filtrate under reduced pressure

to obtain the crude product.[5]

Purify the crude product by column chromatography on silica gel (eluent: hexane) to yield

1,1-dibromo-2-phenylcyclopropane.[5]

Spill Response Plan
Immediate and appropriate action is crucial in the event of a Dibromomethane spill.

Workflow for responding to a Dibromomethane spill.

Disposal Plan Workflow
The proper disposal of Dibromomethane and associated waste is critical to ensure

environmental protection and regulatory compliance.
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Dibromomethane Waste Generated
(liquid, contaminated solids, PPE)

Select a designated,
leak-proof, and compatible
hazardous waste container.

Properly label the container:
- 'Hazardous Waste'
- 'Dibromomethane'

- Associated hazards

Collect all waste in the
designated container.

Keep the container securely
sealed when not in use.

Store the container in a
designated, well-ventilated,

and secure satellite accumulation area.

Is the container full?

No

Contact EHS for
waste pickup.

Yes

Complete all required
waste disposal documentation.

Waste is safely removed
by authorized personnel.

Click to download full resolution via product page

Workflow for the safe disposal of Dibromomethane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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